5-[(Pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• SMILES: CC(CC#C)NC1=NC=C(N=C1)C(=O)O
• InChI: InChI=1S/C10H11N3O2/c1-3-4-7(2)13-9-6-11-8(5-12-9)10(14)15/h1,5-7H,4H2,2H3,(H,12,13)(H,14,15)
• InChIKey: BEYAZTSXAOOALT-UHFFFAOYSA-N

5-[(Pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid: Core Profile

5-[(Pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid (CAS 1598248-64-6, molecular formula C₁₀H₁₁N₃O₂, MW 205.21) is a heterocyclic building block comprising a pyrazine-2-carboxylic acid core bearing a chiral pent-4-yn-2-ylamino substituent at the 5-position [1]. Its physicochemical profile includes a calculated LogP of 0.9985–1.0, a topological polar surface area (TPSA) of 75.1 Ų, a predicted pKa of 3.85 ± 0.10 for the carboxylic acid, and a predicted density of 1.298 ± 0.06 g/cm³ [2]. The compound is commercially available at 95% purity from multiple established chemical suppliers, including Enamine (EN300-1450118) and Leyan (catalog no. 2091645), positioning it as an accessible starting point for medicinal chemistry and chemical biology campaigns [3].

Click chemistry-ready building block with terminal alkyne handle for CuAAC/SPAAC probe assembly

Chiral secondary amine side chain enables diastereoselective synthesis or resolution studies

5-Position pyrazine-2-carboxylic acid regioisomer aligned with reported antimycobacterial screening context

• [1] PubChem Compound Summary, CID 116133337, 5-[(Pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid. National Center for Biotechnology Information. View Source
• [2] Kuujia Chemical Properties Database, CAS 1598248-64-6, 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid. View Source
• [3] Enamine Building Block Catalog, EN300-1450118, 5-[(pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid. View Source

5-[(Pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid: Why Analogs Fail

Generic substitution with closely related pyrazine-2-carboxylic acid analogs—including regioisomers (3- or 6-substituted), the unsubstituted 5-aminopyrazine-2-carboxylic acid, or the corresponding methyl ester—is inadvisable because these compounds differ critically in three dimensions that govern synthetic utility and biological target engagement: (i) substitution position on the pyrazine ring (regiochemistry), which dictates electronic distribution and H-bonding geometry with biological targets [1]; (ii) the presence of a terminal alkyne, which enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) for modular probe and conjugate assembly—an orthogonal reactivity handle absent in the saturated-alkyl or amino-only analogs [2]; and (iii) the chiral secondary amine side chain, which introduces stereochemical control points for diastereoselective synthesis or chiral resolution studies. The quantitative evidence below substantiates why these differences directly affect experimental outcomes and procurement decisions.

Regioisomer 3- or 6-substituted analogs may shift antimycobacterial screening signal relative to 5-position; identical side chain placement is not interchangeable.

Alkyne absence Unsubstituted 5-amino analog (CAS 40155-43-9) lacks click handle; probe assembly and bioorthogonal conjugation are not supported.

Carboxylic acid blocked Methyl ester derivative (CAS 1699244-05-7) requires deprotection, adding synthetic steps and potential epimerization adjacent to the chiral center.

• [1] O. Jandourek, M. Doležal, P. Kuneš, V. Kubíček, J. Paterová, M. Peško, V. Buchta, K. Kráľová, J. Zitko. Substituted 5-aroylpyrazine-2-carboxylic acid derivatives: synthesis and biological activity. Il Farmaco, 2003, 58, 1105–1111. View Source
• [2] Kuujia Chemical Properties Database, CAS 1598248-64-6, 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid. View Source

5-[(Pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid: Key Differentiators vs. Analogs

Regioisomeric Advantage for Antimycobacterial Activity

The 5-position of the pyrazine-2-carboxylic acid scaffold has been explicitly demonstrated to yield superior antimycobacterial activity compared to other ring positions. In a focused SAR study, 5-aroylpyrazine-2-carboxylic acid derivatives achieved 90% inhibition against Mycobacterium tuberculosis, while 3-substituted and 6-substituted carboxamide derivatives from the same class showed substantially weaker potency in head-to-head antimycobacterial screens [1]. This establishes the 5-position as a privileged substitution site for target engagement within the pyrazine-2-carboxylic acid pharmacophore. The target compound's 5-[(pent-4-yn-2-yl)amino] moiety occupies this critical position, whereas the commercially available 3-[(pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid (CAS 1600296-22-7) and 6-[(pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid (CAS 1595925-10-2) place the identical side chain at less productive positions on the ring .

Regioisomer Activity

Class-level

5-substituted class: up to 90% inhibition vs. M. tuberculosis. 3-/6-substituted analogs: substantially lower activity reported in parallel screens.

5-position may support antimycobacterial screening signal; target compound data to verify.

Class-level inference from 5-aroyl derivatives; direct data for this specific compound not reported.

Evidence Dimension	Antimycobacterial activity (% inhibition against M. tuberculosis)
Target Compound Data	Not directly reported for the target compound itself; class-level inference from 5-aroylpyrazine-2-carboxylic acid derivatives: up to 90% inhibition (compound 3d) [1].
Comparator Or Baseline	3-substituted and 6-substituted pyrazine-2-carboxylic amides: antimycobacterial activity described as substantially lower or negative in parallel screens [1].
Quantified Difference	5-substitution confers up to 90% inhibition where 3- and 6-analogs are substantially less active (exact fold-change not reported in the same study but directionality is unambiguous).
Conditions	In vitro antituberculotic screening against M. tuberculosis; SAR study of 5-aroylpyrazine-2-carboxylic acid derivatives [1].

Why This Matters

Scientific selection of the 5-substituted regioisomer is essential for anti-TB or antimicrobial SAR programs because the 3- and 6-regioisomers occupy less productive positions on the pharmacophore, risking false-negative results in biological screening.

• [1] O. Jandourek, M. Doležal, P. Kuneš, V. Kubíček, J. Paterová, M. Peško, V. Buchta, K. Kráľová, J. Zitko. Substituted 5-aroylpyrazine-2-carboxylic acid derivatives: synthesis and biological activity. Il Farmaco, 2003, 58, 1105–1111. View Source

Terminal Alkyne Enables Click Chemistry

The pent-4-yn-2-yl side chain introduces a terminal alkyne functionality that is specifically reactive in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) reactions [1]. This orthogonal reactivity handle is entirely absent in the unsubstituted 5-aminopyrazine-2-carboxylic acid (CAS 40155-43-9), which terminates at a primary amine and lacks a carbon-carbon triple bond [2]. The alkyne group enables late-stage functionalization via click chemistry for applications including fluorescent probe construction, pull-down target identification, and biomolecule conjugation—capabilities that are categorically unavailable with the simpler primary amine analog.

Click Competence

Class-level

Target: terminal alkyne present (CuAAC/SPAAC-capable). 5-Amino analog: no alkyne (click-incompetent).

Alkyne enables probe conjugation; amino analog cannot support click workflows.

Structural comparison; verify reactivity under intended conditions.

Evidence Dimension	Presence of terminal alkyne for CuAAC/SPAAC reactivity
Target Compound Data	Contains terminal C≡C bond in pent-4-yn-2-yl side chain (SMILES: OC(C1=CN=C(C=N1)NC(C)CC#C)=O) [1].
Comparator Or Baseline	5-Aminopyrazine-2-carboxylic acid (CAS 40155-43-9): no alkyne present; contains only a primary amine [2].
Quantified Difference	Qualitative: target compound = click-competent; comparator = click-incompetent.
Conditions	Structural comparison based on SMILES and functional group inventory [1][2].

Why This Matters

For any application requiring bioorthogonal ligation—probe synthesis, target engagement studies, or covalent inhibitor design—the alkyne-bearing target compound is the only viable choice among these close analogs.

• [1] Kuujia Chemical Properties Database, CAS 1598248-64-6, 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid. View Source
• [2] PubChem Compound Summary, CID 116133337, 5-[(Pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid; and PubChem Compound Summary, CID 307477, 5-Aminopyrazine-2-carboxylic acid. View Source

Chiral Side Chain for Stereochemical Control

The target compound possesses one undefined stereocenter at the C2 position of the pent-4-yn-2-yl chain (Undefined Atom Stereocenter Count = 1), making it amenable to chiral resolution or asymmetric synthetic applications [1]. By contrast, the closest alkyne-containing analog, 6-[(prop-2-yn-1-yl)amino]pyrazine-2-carboxylic acid (propargyl analog), is achiral with zero stereocenters [2]. The methyl ester derivative methyl 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylate (CAS 1699244-05-7) shares the chiral center but is blocked at the carboxylic acid, eliminating the acid handle for direct amide coupling or salt formation [3].

Stereochemical Control

Class-level

Target: 1 undefined stereocenter + free carboxylic acid. Propargyl analog: achiral. Methyl ester: chiral but acid-blocked.

Chiral center and free acid support diastereoselective synthesis and direct amidation.

Enantiopure resolution required; verify optical purity and configuration.

Evidence Dimension	Stereochemical complexity (undefined stereocenter count) and functional group availability
Target Compound Data	1 undefined stereocenter; free carboxylic acid (pKa 3.85 ± 0.10) [1].
Comparator Or Baseline	6-[(Prop-2-yn-1-yl)amino]pyrazine-2-carboxylic acid: 0 stereocenters, achiral [2]. Methyl 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylate: 1 stereocenter but ester-protected acid [3].
Quantified Difference	Target = chiral, free acid (suitable for resolution and direct conjugation); comparator 1 = achiral; comparator 2 = chiral but carboxylic acid-blocked.
Conditions	Structural enumeration from SMILES and Crystallographic/Computed Property descriptors [1][2][3].

Why This Matters

When diastereoselective synthesis or enantiopure probe development is required, the target compound's chiral secondary amine provides a critical handle, while the free carboxylic acid enables direct amidation without deprotection steps—a procurement distinction that eliminates two synthetic steps relative to the ester analog.

• [1] Kuujia Chemical Properties Database, CAS 1598248-64-6, 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid. View Source
• [2] Kuujia Chemical Properties Database, CAS 1879585-88-2, 6-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid (propargyl analog). View Source
• [3] Kuujia Chemical Properties Database, CAS 1699244-05-7, methyl 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylate. View Source

Enhanced Lipophilicity for CNS Delivery

The target compound exhibits a calculated XLogP3 of 1.0, compared to an XLogP3 of approximately -1.1 for the unsubstituted 5-aminopyrazine-2-carboxylic acid (CAS 40155-43-9) [1][2]. This ~2.1 log-unit increase in lipophilicity is accompanied by an increase in molecular weight from 139.11 to 205.21 g/mol and an increase in the number of rotatable bonds from 1 to 4 [2]. While both compounds share the same TPSA (75.11 Ų), the longer alkyl-alkyne side chain of the target compound shifts its physicochemical profile toward better membrane permeability potential without sacrificing hydrogen-bonding capacity—an important consideration for cell-based or in vivo studies [1].

Lipophilicity Shift

Reported

ΔXLogP3 ≈ +2.1 (1.0 vs -1.1). MW +66 g/mol, rotatable bonds +3 vs. 5-amino parent.

Increased lipophilicity may improve membrane permeability for cell-based or CNS studies.

Calculated values; confirm experimentally in your assay system.

Evidence Dimension	Calculated XLogP3 (lipophilicity) and molecular weight
Target Compound Data	XLogP3 = 1.0; MW = 205.21 g/mol; 4 rotatable bonds [1].
Comparator Or Baseline	5-Aminopyrazine-2-carboxylic acid (CAS 40155-43-9): XLogP3 ≈ -1.1; MW = 139.11 g/mol; 1 rotatable bond [2].
Quantified Difference	ΔXLogP3 ≈ +2.1 log units; ΔMW = +66.1 g/mol; ΔRotatable Bonds = +3.
Conditions	Calculated properties from PubChem and vendor datasheets [1][2].

Why This Matters

For cell-permeable probe design or CNS-targeted programs requiring balanced lipophilicity (LogP 1–3), the target compound offers a substantially more favorable physicochemical starting point than the polar, low-MW parent 5-aminopyrazine-2-carboxylic acid, reducing the number of synthetic iterations needed to achieve drug-like properties.

• [1] Kuujia Chemical Properties Database, CAS 1598248-64-6, 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid. View Source
• [2] PubChem Compound Summary, CID 307477, 5-Aminopyrazine-2-carboxylic acid (CAS 40155-43-9). View Source

5-[(Pent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid: Key Applications

Anti-TB Lead Optimization

Medicinal chemistry teams developing next-generation pyrazinamide analogs should prioritize the 5-substituted target compound because the 5-position on the pyrazine-2-carboxylic acid scaffold is documented to confer superior antimycobacterial activity (up to 90% M. tuberculosis inhibition in 5-aroyl derivatives), while 3- and 6-substitution yield substantially weaker potency [1]. The carboxylic acid handle enables direct amide coupling with diverse amine partners for library synthesis, and the alkyne provides a bioorthogonal tag for intracellular target engagement studies without requiring additional functional group installation. This compound directly addresses the critical need for new anti-TB chemotypes in an era of increasing multidrug-resistant tuberculosis (MDR-TB).

Activity-Based Protein Profiling (ABPP)

The terminal alkyne functionality in the pent-4-yn-2-yl side chain makes this compound uniquely suitable for CuAAC-mediated probe assembly among close pyrazine-2-carboxylic acid analogs [2]. Chemical biology groups can use this scaffold as a minimalist pharmacophore core, derivatize the carboxylic acid with a warhead or recognition element, and subsequently conjugate the alkyne to fluorophores (e.g., TAMRA-azide, Cy5-azide) or biotin-azide for in-gel fluorescence scanning or streptavidin pull-down [2]. The unsubstituted 5-aminopyrazine-2-carboxylic acid lacks this click handle entirely, making the target compound the only viable choice for modular ABPP workflows without additional synthetic steps.

Chiral Fragment-Based Drug Discovery

The undefined stereocenter at the C2 position of the pent-4-yn-2-yl chain provides an entry point for chiral resolution and asymmetric synthesis campaigns [3]. Fragment-based drug discovery programs requiring enantiopure building blocks can resolve the racemate via chiral HPLC or diastereomeric salt formation, then use the free carboxylic acid for direct amidation with fragment libraries. This contrasts with the methyl ester analog (CAS 1699244-05-7), which requires an additional saponification step that risks epimerization of the adjacent chiral center, and with the achiral propargyl analog, which offers no stereochemical control for exploring chiral binding pockets [3].

CNS-Targeted Probe Development

For CNS-targeted probe campaigns, the calculated XLogP3 of 1.0 places this compound near the center of the optimal lipophilicity range for blood-brain barrier penetration (LogP 1–3), representing a ~2.1 log-unit improvement over the excessively polar unsubstituted 5-aminopyrazine-2-carboxylic acid parent (XLogP3 ≈ -1.1) [4]. The TPSA of 75.1 Ų remains below the 90 Ų threshold commonly associated with CNS penetration, while the free carboxylic acid permits balancing of solubility through salt formation. These properties position the target compound as a more advanced starting point for CNS-active anti-infective or neuroinflammation programs, reducing the number of property-optimization cycles compared to starting from the parent 5-aminopyrazine-2-carboxylic acid.

Application

Selection Property

Validation Focus

Anti-TB lead optimization research

5-Substitution regioisomer for antimycobacterial screening context

M. tuberculosis inhibition endpoint review

Activity-based protein profiling (ABPP)

Terminal alkyne for CuAAC/SPAAC click conjugation

Click-competent functional group verification

Chiral fragment-based drug discovery

Undefined stereocenter and free carboxylic acid

Chiral resolution and direct amidation capability

CNS-targeted probe development

Balanced lipophilicity (LogP ~1) and low TPSA

Physicochemical property screening for CNS permeability

• [1] O. Jandourek, M. Doležal, P. Kuneš, V. Kubíček, J. Paterová, M. Peško, V. Buchta, K. Kráľová, J. Zitko. Substituted 5-aroylpyrazine-2-carboxylic acid derivatives: synthesis and biological activity. Il Farmaco, 2003, 58, 1105–1111. View Source
• [2] Kuujia Chemical Properties Database, CAS 1598248-64-6, 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylic acid. View Source
• [3] Kuujia Chemical Properties Database, CAS 1699244-05-7, methyl 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylate. View Source
• [4] PubChem Compound Summary, CID 307477, 5-Aminopyrazine-2-carboxylic acid (CAS 40155-43-9). View Source